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Introduction

Vps34 (Vacuolar protein sorting 34), the sole member of the class III phosphoinositide 3-kinase

(PI3K) family in mammals, is a critical regulator of fundamental cellular processes.[1][2][3][4][5]

Its primary function is to phosphorylate phosphatidylinositol (PtdIns) to generate

phosphatidylinositol 3-phosphate (PtdIns(3)P), a key lipid second messenger.[2][6] This

localized production of PtdIns(3)P on endosomal and lysosomal membranes serves as a

docking site for proteins containing PtdIns(3)P-binding domains like FYVE and PX, thereby

orchestrating membrane trafficking events essential for autophagy, endocytosis, and

phagocytosis.[1][2][6][7]

Vps34-IN-1 is a potent, selective, and cell-permeable small molecule inhibitor of Vps34.[6][8]

Its high specificity for Vps34 over other lipid and protein kinases, including class I and class II

PI3Ks, makes it an invaluable chemical probe for elucidating the specific cellular roles of

Vps34.[6][7][8] This guide provides an in-depth overview of the function of Vps34-IN-1, its

mechanism of action, its effects on cellular signaling pathways, and detailed experimental

protocols for its use in research.

Core Mechanism of Action
Vps34-IN-1 exerts its function by directly inhibiting the catalytic activity of Vps34. It

competitively binds to the ATP-binding cleft of the Vps34 kinase domain, preventing the

phosphorylation of PtdIns to PtdIns(3)P.[9] This leads to a rapid and dose-dependent depletion

of the cellular PtdIns(3)P pool, particularly at endosomal membranes.[6][7][8] The direct
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consequence is the disruption of all downstream processes that rely on PtdIns(3)P for the

recruitment and activation of effector proteins.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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